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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rolicyprine, also known by its synonym rolicypram, is classified as a monoamine oxidase
(MAO) inhibitor.[1] MAO inhibitors are a class of drugs that function by inhibiting the activity of
monoamine oxidase enzymes, which are responsible for the breakdown of neurotransmitters
such as serotonin, norepinephrine, and dopamine in the brain.[2][3][4] This guide provides a
comprehensive overview of the available technical information on Rolicyprine, including its
synonyms, mechanism of action, and relevant experimental considerations. Due to the limited
availability of specific data for Rolicyprine, information on the broader class of irreversible,
non-selective MAO inhibitors is included to provide context.

Synonyms and Identifiers

A comprehensive list of synonyms and identifiers for Rolicyprine is presented in Table 1. This
information is crucial for accurate identification and literature searches.
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Identifier Type Identifier

) (+)-5-0xo-N-(trans-2-phenylcyclopropyl)-L-
Systematic Name o ]
pyrrolidine-2-carboxamide

Synonyms Rolicypram, Cypromin, EX 4883, RMI 83027
CAS Number 2829-19-8

Molecular Formula C14H16N202

Molecular Weight 244.29 g/mol

Mechanism of Action: Monoamine Oxidase

Inhibition

Rolicyprine functions as a monoamine oxidase inhibitor (MAOI). MAO enzymes are located on
the outer mitochondrial membrane and are responsible for the oxidative deamination of
monoamine neurotransmitters.[4] By inhibiting these enzymes, Rolicyprine leads to an

increase in the concentration of these neurotransmitters in the synaptic cleft, which is believed
to be the primary mechanism for its antidepressant effects.

There are two main isoforms of MAO: MAO-A and MAO-B. Non-selective MAOISs, the class to
which Rolicyprine belongs, inhibit both isoforms. This non-selective inhibition contributes to
the broad spectrum of activity and also to some of the characteristic side effects and drug

interactions associated with this class of compounds.

Signaling Pathway of MAO Inhibition

The following diagram illustrates the general signaling pathway affected by monoamine oxidase
inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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